Cas no 98910-61-3 (5-Methoxy-2,2-dimethylchroman-4-one)

• Product Name: 5-Methoxy-2,2-dimethylchroman-4-one
• CAS No: 98910-61-3
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD15527104
• CID: 1094444
• PubChem ID: 11790374
• Update Time: 2025-05-20

5-Methoxy-2,2-dimethylchroman-4-one Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2,2-dimethylchroman-4-one
• 5-methoxy-2,2-dimethyl-3H-chromen-4-one
• AK149373
• SY224733
• AX8286653
• 2,2-Dimethyl-5-methoxy-2,3-dihydro-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one, 2,3-dihydro-5-methoxy-2,2-dimethyl-
• 2,3-dihydro-5-methoxy-2,2-dimethyl-4H-1-benzopyran-4-one
• A916227
• EN300-7360504
• YDA91061
• 5-methoxy-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one
• AKOS024259210
• 98910-61-3
• CS-0153802
• SCHEMBL20480377
• DS-9149
• C77374
• MFCD15527104
• DB-139938
• 5-methoxy-2,2-dimethyl-3H-1-benzopyran-4-one

• MDL： MFCD15527104
• Inchi： 1S/C12H14O3/c1-12(2)7-8(13)11-9(14-3)5-4-6-10(11)15-12/h4-6H,7H2,1-3H3
• InChI Key： RWFBDXQSHYXJRA-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C=2C(CC1(C)C)=O)OC

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 2

Experimental Properties

• Boiling Point: 330.1±41.0°C at 760 mmHg

5-Methoxy-2,2-dimethylchroman-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans

Additional information on 5-Methoxy-2,2-dimethylchroman-4-one

5-Methoxy-2,2-dimethylchroman-4-one (CAS No. 98910-61-3): A Comprehensive Overview

5-Methoxy-2,2-dimethylchroman-4-one (CAS No. 98910-61-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, flavor and fragrance chemistry, and organic synthesis. This compound, characterized by its unique chromanone backbone, is widely studied for its potential applications in various industries. With the increasing interest in bioactive molecules and natural product derivatives, 5-Methoxy-2,2-dimethylchroman-4-one has become a subject of scientific inquiry.

The molecular structure of 5-Methoxy-2,2-dimethylchroman-4-one features a chroman-4-one core substituted with a methoxy group at the 5-position and two methyl groups at the 2-position. This structural motif is commonly found in flavonoids and chromone derivatives, which are known for their diverse biological activities. Researchers have explored its potential as a flavor enhancer due to its aromatic properties, as well as its role in the synthesis of more complex pharmaceutical intermediates.

One of the most frequently asked questions about 5-Methoxy-2,2-dimethylchroman-4-one is its synthetic route and industrial-scale production. The compound can be synthesized through various methods, including cyclization reactions and oxidation processes. Recent advancements in green chemistry have also led to the development of more sustainable synthesis protocols, aligning with the growing demand for environmentally friendly chemical processes.

In the flavor and fragrance industry, 5-Methoxy-2,2-dimethylchroman-4-one is valued for its potential to impart unique sensory characteristics. Its structural similarity to naturally occurring chromones makes it a candidate for use in perfumery and food flavoring. Additionally, its stability under various conditions makes it suitable for incorporation into cosmetic formulations and personal care products.

The pharmaceutical applications of 5-Methoxy-2,2-dimethylchroman-4-one are another area of active research. Preliminary studies suggest that chromanone derivatives may exhibit antioxidant, anti-inflammatory, and neuroprotective properties. These findings have sparked interest in the compound's potential as a drug precursor or therapeutic agent. Researchers are particularly intrigued by its possible role in addressing oxidative stress-related disorders and age-related diseases.

From a market perspective, the demand for 5-Methoxy-2,2-dimethylchroman-4-one has been steadily increasing, driven by its versatile applications. The compound is primarily supplied by specialty chemical manufacturers and research chemical providers. With the rise of custom synthesis services, many companies now offer tailored solutions for clients requiring specific derivatives or formulations of this compound.

Quality control and analytical characterization of 5-Methoxy-2,2-dimethylchroman-4-one are critical aspects of its commercial production. Advanced techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure purity and consistency. These analytical methods are particularly important for applications in regulated industries where stringent quality standards must be met.

The storage and handling of 5-Methoxy-2,2-dimethylchroman-4-one require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. The compound is typically stored in cool, dry conditions away from direct sunlight to maintain its stability over extended periods.

Recent scientific literature has highlighted several novel research directions involving 5-Methoxy-2,2-dimethylchroman-4-one. These include investigations into its potential as a fluorescence probe in biochemical assays and its incorporation into advanced materials with specialized optical properties. Such developments underscore the compound's versatility and the ongoing interest from the scientific community.

For researchers and industry professionals seeking 5-Methoxy-2,2-dimethylchroman-4-one, it's important to consider factors such as purity grade, packaging options, and supplier reliability. Many providers now offer detailed technical data sheets and certificates of analysis to support quality assurance processes. The availability of custom synthesis services also allows for the production of isotopically labeled versions or structural analogs for specialized research applications.

Looking ahead, the future of 5-Methoxy-2,2-dimethylchroman-4-one appears promising, with potential expansions into new application areas. As research continues to uncover novel properties and uses for this compound, its importance in both academic and industrial settings is likely to grow. The intersection of traditional chemistry with emerging fields like computational drug design may further unlock the potential of this interesting molecule.

In conclusion, 5-Methoxy-2,2-dimethylchroman-4-one (CAS No. 98910-61-3) represents a fascinating example of how relatively simple organic structures can find diverse applications across multiple scientific disciplines. From its roots in natural product chemistry to its potential in modern pharmaceutical development, this compound continues to demonstrate its value as both a research tool and a functional material. As scientific understanding progresses and new technologies emerge, we can expect to see even more innovative uses for this versatile chemical entity.